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Compound of Interest

Compound Name:

4-[2-

(Dimethylamino)ethoxy]benzylami

ne

Cat. No.: B129024 Get Quote

Synthesis and Chemical Properties
2-[4-(aminomethyl)phenoxy]-N,N-dimethylethanamine is a substituted phenoxyethanamine

derivative. While detailed, peer-reviewed experimental protocols for its synthesis are not readily

available, its structure suggests a straightforward synthetic route. A plausible method involves

the reaction of 4-cyanophenol with 2-(dimethylamino)ethyl chloride, followed by the reduction of

the nitrile group to a primary amine.

Plausible Synthetic Pathway:
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Step 1: Etherification

Step 2: Reduction

4-Cyanophenol

4-(2-(Dimethylamino)ethoxy)benzonitrile

+ Base

2-(Dimethylamino)ethyl chloride

4-(2-(Dimethylamino)ethoxy)benzonitrile

2-[4-(Aminomethyl)phenoxy]-N,N-dimethylethanamine

+ Reducing Agent (e.g., LiAlH4 or H2/Catalyst)

2-[4-(Aminomethyl)phenoxy]-A,N-dimethylethanamine

Amide (or Sulfonamide) Coupling

Heterocyclic Carboxylic Acid
(or Sulfonyl Chloride)

Novel Kinase Inhibitor Candidate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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